2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[(2,5-dimethoxyphenyl)methyl]-1-(2-methylpropyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C19H32N2O3/c1-15(2)12-21-9-8-20(14-17(21)7-10-22)13-16-11-18(23-3)5-6-19(16)24-4/h5-6,11,15,17,22H,7-10,12-14H2,1-4H3
• InChI Key: QPMPEGNRLGLSIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCN(CC1CCO)CC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C19H32N2O3
• Molecular Weight: 336.5 g/mol

Description

2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol, also known as DMPEA, is a chemical compound that belongs to the family of phenethylamines. It is a psychoactive drug that has been used for research purposes to study its mechanism of action and its effects on the human body.

Mechanism of Action

The exact mechanism of action of 2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol is not fully understood. It is believed to work by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. These neurotransmitters are responsible for regulating mood, emotions, and behavior.
Biochemical and Physiological Effects:
2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol has been found to have a number of biochemical and physiological effects on the human body. It has been shown to increase heart rate, blood pressure, and body temperature. It can also cause hallucinations, euphoria, and altered perception of time and space. 2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol has been found to have a similar effect on the body as other psychoactive drugs such as LSD and psilocybin.

Advantages and Limitations for Lab Experiments

2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol has several advantages for lab experiments. It is relatively easy to synthesize, and it has a low toxicity level. However, it is also a controlled substance, which makes it difficult to obtain for research purposes. 2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol is also not well-studied, which makes it difficult to draw conclusions about its effects on the human body.

Future Directions

There are several future directions for research on 2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol. One area of interest is its potential use in the treatment of mental health disorders. 2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol has been found to have similar effects on the body as other psychoactive drugs, which suggests that it may have therapeutic potential. Another area of research is its mechanism of action. Further studies are needed to fully understand how 2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol works in the brain. Finally, more research is needed to determine the long-term effects of 2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol on the human body.
Conclusion:
In conclusion, 2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol, or 2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol, is a psychoactive drug that has been used for scientific research purposes. It is synthesized through a simple reaction between 2,5-dimethoxybenzaldehyde and isobutylamine. 2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol has been found to have a similar chemical structure to other psychoactive drugs and has been studied for its potential use in the treatment of mental health disorders. Its mechanism of action is not fully understood, but it is believed to work by increasing the levels of neurotransmitters in the brain. 2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol has several advantages for lab experiments, but it is also a controlled substance and not well-studied. Future research is needed to fully understand the effects of 2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol on the human body.

Synthesis Methods

2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol can be synthesized through a simple reaction between 2,5-dimethoxybenzaldehyde and isobutylamine in the presence of a reducing agent such as sodium borohydride. The reaction yields 2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol as a white crystalline powder with a melting point of 93-95°C.

Scientific Research Applications

2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol has been used for scientific research purposes to study its effects on the human body. It has been found to have a similar chemical structure to other psychoactive drugs such as mescaline and MDMA. 2-[4-(2,5-dimethoxybenzyl)-1-isobutyl-2-piperazinyl]ethanol has been studied for its potential use in the treatment of anxiety, depression, and other mental health disorders.